N-ethyl-N-(4-fluorophenyl)furan-2-carboxamide

• IUPAC Name: N-ethyl-N-(4-fluorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C13H12FNO2/c1-2-15(11-7-5-10(14)6-8-11)13(16)12-4-3-9-17-12/h3-9H,2H2,1H3
• InChI Key: TYPKKBVELUBBAW-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)F)C(=O)C2=CC=CO2
• Molecular Formula: C13H12FNO2
• Molecular Weight: 233.24 g/mol

Description

N-ethyl-N-(4-fluorophenyl)furan-2-carboxamide, also known as Furanyl Fentanyl, is a synthetic opioid that has been gaining popularity in the illicit drug market. It is a potent analgesic, with effects similar to those of fentanyl, but with a shorter duration of action. The chemical structure of Furanyl Fentanyl is similar to that of fentanyl, with the addition of a furan ring.

Mechanism of Action

N-ethyl-N-(4-fluorophenyl)furan-2-carboxamide Fentanyl acts as an agonist at the μ-opioid receptor, producing analgesic effects. It also has activity at the δ-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
N-ethyl-N-(4-fluorophenyl)furan-2-carboxamide Fentanyl produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It can also produce side effects such as nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(4-fluorophenyl)furan-2-carboxamide Fentanyl has advantages and limitations for use in lab experiments. Its potency and short duration of action make it useful for studying opioid receptors and their interactions with other compounds. However, its high potency and potential for abuse make it a dangerous compound to work with, and caution must be taken when handling it.

Future Directions

There are several future directions for research on N-ethyl-N-(4-fluorophenyl)furan-2-carboxamide Fentanyl. One area of interest is the development of new opioids that have improved safety profiles and reduced potential for abuse. Another area of interest is the study of the long-term effects of opioid use on the brain and other organs. Additionally, research on the use of opioids in pain management is ongoing, with the goal of developing new and more effective treatments for chronic pain.

Synthesis Methods

N-ethyl-N-(4-fluorophenyl)furan-2-carboxamide Fentanyl can be synthesized using a variety of methods, including the reaction of N-ethyl-4-piperidone with 4-fluorobenzaldehyde, followed by cyclization with furan-2-carboxylic acid. Another method involves the reaction of N-ethyl-4-piperidone with 4-fluorobenzaldehyde, followed by reduction with sodium borohydride and cyclization with furan-2-carboxylic acid.

Scientific Research Applications

N-ethyl-N-(4-fluorophenyl)furan-2-carboxamide Fentanyl has been used in scientific research as a tool to study opioid receptors and their interactions with other compounds. It has also been used to study the pharmacokinetics and pharmacodynamics of opioids.